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Compound of Interest

Compound Name: Dipentyl phthalate-3,4,5,6-d4

Cat. No.: B570221 Get Quote

An In-depth Technical Guide to Dipentyl phthalate-d4: Synonyms and Nomenclature

For researchers, scientists, and drug development professionals, precise identification of

chemical compounds is paramount. This guide provides a comprehensive overview of the

synonyms, nomenclature, and key identifiers for the deuterated internal standard, Dipentyl

phthalate-d4.

Chemical Identity and Synonyms
Dipentyl phthalate-d4 is a stable isotope-labeled form of Dipentyl phthalate, where four

hydrogen atoms have been replaced by deuterium. This labeling is crucial for its use as an

internal standard in various analytical techniques, such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] The most

common deuteration pattern involves the substitution of four hydrogen atoms on the benzene

ring.

A variety of synonyms and trade names are used to refer to this compound, which can

sometimes lead to confusion. The following table summarizes the most frequently encountered

names and identifiers.

Table 1: Synonyms and Identifiers for Dipentyl phthalate-d4
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Category Identifier Value

Common Name Dipentyl phthalate-d4

Di-n-pentyl phthalate-d4[2]

Amyl Phthalate-d4[3][4][5]

DPENP-d4[5]

IUPAC Name

dipentyl 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate[4]

Systematic Name

1,2-Benzene-3,4,5,6-d4-

dicarboxylic acid, dipentyl

ester[3][4][5]

Dipentyl (ngcontent-ng-

c4139270029="" class="ng-

star-inserted">2H_4)benzene-

1,2-dicarboxylate[4]

CAS Number
358730-89-9 (for Dipentyl

phthalate-3,4,5,6-d4)[2][3]

Molecular Formula C18H22D4O4[2][3]

Molecular Weight 310.42 g/mol [2][3]

InChI Key
IPKKHRVROFYTEK-

CXRURWBMSA-N

MDL Number MFCD01861607

Note: While the CAS number 131-18-0 is sometimes associated with Dipentyl phthalate-d4 in

some databases, it officially corresponds to the non-deuterated form, Dipentyl phthalate.[6][7]

[8][9]

Nomenclature Hierarchy
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The various names and identifiers for Dipentyl phthalate-d4 can be organized into a logical

hierarchy to clarify their relationships. The following diagram illustrates this structure, from the

general chemical class to specific identifiers.

Phthalate Esters

Dipentyl phthalate-d4

Deuterated Compounds

Synonyms Systematic Names Unique Identifiers

Di-n-pentyl phthalate-d4 Amyl Phthalate-d4 IUPAC Name CAS Number Molecular Formula

Click to download full resolution via product page

Caption: A diagram illustrating the nomenclature hierarchy for Dipentyl phthalate-d4.

Physicochemical Properties
A summary of the key physicochemical properties of Dipentyl phthalate is provided below.

These properties are for the non-deuterated form but are expected to be very similar for the d4

analog.

Table 2: Physicochemical Properties of Dipentyl Phthalate
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Property Value

Appearance Clear colorless to slightly yellow liquid[6][7]

Density 1.025 g/mL at 20 °C[6][7]

Boiling Point 342 °C[6][7]

Melting Point -55 °C[6][7]

Flash Point >110 °C[6][7]

Water Solubility Not miscible or difficult to mix in water[6][7]

Solubility
Slightly soluble in Chloroform and Ethyl

Acetate[6][7]

Experimental Protocol: Use as an Internal Standard
Dipentyl phthalate-d4 is primarily used as an internal standard for the quantification of

phthalate esters in various matrices, including environmental, food, and biological samples. A

generalized workflow for its use is outlined below.

Sample Preparation Instrumental Analysis Data Analysis

Sample Collection Spiking with
Dipentyl phthalate-d4 Extraction of Analytes Sample Cleanup GC-MS or LC-MS

Injection
Chromatographic

Separation
Mass Spectrometric

Detection
Quantification using

Response Ratio
Final Concentration

Calculation

Click to download full resolution via product page

Caption: A generalized experimental workflow for using Dipentyl phthalate-d4 as an internal

standard.

Methodology:

Sample Preparation: A known amount of Dipentyl phthalate-d4 is added (spiked) into the

sample at the beginning of the sample preparation process.
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Extraction: The analytes of interest, along with the internal standard, are extracted from the

sample matrix using an appropriate solvent and technique (e.g., liquid-liquid extraction, solid-

phase extraction).

Cleanup: The extract is purified to remove interfering substances.

Instrumental Analysis: The cleaned extract is injected into a GC-MS or LC-MS system. The

analytes and the internal standard are separated chromatographically and detected by the

mass spectrometer.

Quantification: The concentration of the target analytes is determined by comparing the peak

area of the analyte to the peak area of the internal standard. This ratio is then compared to a

calibration curve prepared with known concentrations of the analyte and the internal

standard.

The use of a deuterated internal standard like Dipentyl phthalate-d4 is advantageous because

it has nearly identical chemical and physical properties to the non-deuterated analyte, ensuring

similar behavior during sample preparation and analysis, which leads to more accurate and

precise quantification.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. hpc-standards.com [hpc-standards.com]

3. Di-n-pentyl Phthalate-3456-d4 [chembk.com]

4. Dipentyl (~2~H_4_)benzene-1,2-dicarboxylate | C18H26O4 | CID 71309030 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. pharmaffiliates.com [pharmaffiliates.com]

6. DI-N-PENTYL PHTHALATE-D4 price,buy DI-N-PENTYL PHTHALATE-D4 - chemicalbook
[chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.medchemexpress.com/dipentyl-phthalate-3-4-5-6-d4.html
https://www.benchchem.com/product/b570221?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dipentyl-phthalate-3-4-5-6-d4.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D4Dinpentylphthalate.htm
https://www.chembk.com/en/chem/Di-n-pentyl%20Phthalate-3456-d4
https://pubchem.ncbi.nlm.nih.gov/compound/358730-89-9
https://pubchem.ncbi.nlm.nih.gov/compound/358730-89-9
https://www.pharmaffiliates.com/en/358730-89-9-amyl-phthalate-d4-pasti007701.html
https://www.chemicalbook.com/price-india/DI-N-PENTYL-PHTHALATE-D4-1.htm
https://www.chemicalbook.com/price-india/DI-N-PENTYL-PHTHALATE-D4-1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. DI-N-PENTYL PHTHALATE-D4 | 131-18-0 [chemicalbook.com]

8. DI-N-PENTYL PHTHALATE-D4 | 131-18-0 [amp.chemicalbook.com]

9. Dipentyl phthalate | C18H26O4 | CID 8561 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Dipentyl phthalate-d4 synonyms and nomenclature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570221#dipentyl-phthalate-d4-synonyms-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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